4-Bromo-5-cyclopropoxy-2-methoxypyridine

• Molecular Formula: C9H10BrNO2
• Molecular Weight: 244.08 g/mol
• IUPAC Name: 4-bromo-5-cyclopropyloxy-2-methoxypyridine
• InChI: InChI=1S/C9H10BrNO2/c1-12-9-4-7(10)8(5-11-9)13-6-2-3-6/h4-6H,2-3H2,1H3
• InChI Key: VEIMXZIIHCZYJL-UHFFFAOYSA-N
• Canonical SMILES: COC1=NC=C(C(=C1)Br)OC2CC2

Description

4-Bromo-5-cyclopropoxy-2-methoxypyridine is a pyridine derivative featuring bromine, methoxy, and cyclopropoxy substituents. The bromine atom enhances reactivity in cross-coupling reactions (e.g., Suzuki-Miyaura), while the methoxy and cyclopropoxy groups influence steric and electronic properties, affecting solubility and binding interactions .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Bromo-5-cyclopropoxy-2-methoxypyridine typically involves the following steps:

Bromination: The starting material, 2-methoxypyridine, undergoes bromination to introduce a bromine atom at the 4th position. This can be achieved using bromine or N-bromosuccinimide (NBS) in the presence of a catalyst such as iron(III) bromide.

Cyclopropoxylation: The brominated intermediate is then reacted with cyclopropyl alcohol in the presence of a base such as sodium hydride or potassium tert-butoxide to introduce the cyclopropoxy group at the 5th position.

Industrial Production Methods

Industrial production methods for 4-Bromo-5-cyclopropoxy-2-methoxypyridine may involve optimized versions of the above synthetic routes, with a focus on maximizing yield and purity while minimizing costs and environmental impact. This can include the use of continuous flow reactors, advanced purification techniques, and green chemistry principles.

Chemical Reactions Analysis

Types of Reactions

4-Bromo-5-cyclopropoxy-2-methoxypyridine can undergo various chemical reactions, including:

Substitution Reactions: The bromine atom can be substituted with other nucleophiles such as amines, thiols, or alkoxides.

Oxidation Reactions: The methoxy group can be oxidized to form aldehydes or carboxylic acids.

Reduction Reactions: The pyridine ring can be reduced to form piperidine derivatives.

Common Reagents and Conditions

Substitution Reactions: Common reagents include sodium azide, potassium thiolate, and sodium alkoxide. These reactions are typically carried out in polar aprotic solvents such as dimethyl sulfoxide (DMSO) or dimethylformamide (DMF) at elevated temperatures.

Oxidation Reactions: Reagents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3) can be used under acidic or basic conditions.

Reduction Reactions: Hydrogenation using palladium on carbon (Pd/C) or lithium aluminum hydride (LiAlH4) can be employed.

Major Products Formed

Substitution Reactions: Products include various substituted pyridines depending on the nucleophile used.

Oxidation Reactions: Products include aldehydes or carboxylic acids.

Reduction Reactions: Products include piperidine derivatives.

Scientific Research Applications

4-Bromo-5-cyclopropoxy-2-methoxypyridine has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules, including pharmaceuticals and agrochemicals.

Biology: It can be used in the study of enzyme inhibition and receptor binding due to its structural similarity to biologically active compounds.

Industry: It can be used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 4-Bromo-5-cyclopropoxy-2-methoxypyridine depends on its specific application. In biological systems, it may act as an enzyme inhibitor or receptor ligand. The bromine atom and the cyclopropoxy group can interact with specific amino acid residues in the active site of enzymes or binding sites of receptors, leading to inhibition or activation of their function.

Comparison with Similar Compounds

Structural and Functional Group Analysis

The table below compares 4-Bromo-5-cyclopropoxy-2-methoxypyridine with key analogs from the evidence:

Compound Name	Substituents	Molecular Formula	Molecular Weight	Key Applications/Properties
4-Bromo-5-cyclopropoxy-2-methoxypyridine	Br, OMe, O-cyclopropyl	C₉H₁₀BrNO₂	~260.1 (calc.)	Pharmaceutical intermediates, cross-coupling reactions (inferred)
5-Bromo-2-methoxypyridine	Br, OMe at positions 5 and 2	C₆H₆BrNO	188.02	Precursor for boronic acids, Suzuki couplings
4-Bromo-2-chloro-5-methoxypyridine	Br, Cl, OMe at positions 4, 2, 5	C₆H₅BrClNO	222.47	Agrochemical synthesis, halogen exchange reactions
3-Bromo-5-Methoxypyridine	Br, OMe at positions 3 and 5	C₆H₆BrNO	188.02	Fine chemicals, heterocyclic building blocks
5-Bromo-4-methoxy-2-methylpyridine	Br, OMe, Me at positions 5, 4, 2	C₇H₈BrNO	202.05	Medical intermediates, alkylation studies
5-Bromo-4-ethoxy-2-[(4-methoxyphenyl)methoxy]pyridine	Br, OEt, benzyloxy group	C₁₅H₁₆BrNO₃	338.20	Complex ligand synthesis, solubility modulation